2-((5-((4-Chlorophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone

• IUPAC Name: 2-[[5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C21H21ClN4O3S/c22-16-6-8-18(9-7-16)28-14-19-23-24-21(29-19)30-15-20(27)26-12-10-25(11-13-26)17-4-2-1-3-5-17/h1-9H,10-15H2
• InChI Key: AZRWYASXCVLODA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=NN=C(O3)COC4=CC=C(C=C4)Cl
• Molecular Formula: C21H21ClN4O3S
• Molecular Weight: 444.9 g/mol
• CAS No.: 851129-55-0

Description

2-((5-((4-Chlorophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone (molecular formula: C₂₁H₂₁ClN₄O₃S, molecular weight: 444.94 g/mol) is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a (4-chlorophenoxy)methyl group and linked via a thioether bridge to a 4-phenylpiperazinyl ethanone moiety . The 4-phenylpiperazine moiety is structurally analogous to ligands targeting neurotransmitter receptors, suggesting central nervous system (CNS) activity . This compound’s synthesis likely involves nucleophilic substitution reactions between α-halogenated ketones and thiol-containing oxadiazoles, as described for analogous structures .

Biological Activity

The compound 2-((5-((4-Chlorophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone represents a novel class of bioactive molecules with potential therapeutic applications. This article reviews its biological activity, including cytotoxic effects, antibacterial properties, and mechanisms of action based on recent studies and findings.

Chemical Structure and Properties

The compound is characterized by the following molecular formula and weight:

• Molecular Formula : C$_{19}$H$_{20}$ClN$_{3}$O$_{3}$
• Molecular Weight : 382.800 g/mol

The structure includes a 1,3,4-oxadiazole ring, which is known for its pharmacological significance, and a phenylpiperazine moiety that enhances its biological activity.

1. Cytotoxicity

Several studies have evaluated the cytotoxic effects of this compound against various cancer cell lines. The cytotoxic activity is often measured using the half-maximal inhibitory concentration (IC$_{50}$) values. For instance:

Cell Line	IC$_{50}$ (µM)
C6 (glioma)	5.13
SH-SY5Y (neuroblastoma)	5.00

These values indicate that the compound exhibits significant cytotoxicity, particularly in glioma cells, suggesting its potential as an anticancer agent .

The mechanism of action involves inducing apoptosis in cancer cells. Flow cytometry analyses revealed that the compound causes cell cycle arrest predominantly in the G0/G1 phase, leading to increased apoptotic cell death . This suggests that it may be effective in treating aggressive forms of cancer like glioma.

3. Antibacterial Activity

In addition to its anticancer properties, this compound has shown promising antibacterial activity. A study utilized Quantitative Structure-Activity Relationship (QSAR) models to predict its efficacy against bacterial strains such as Bacillus subtilis. The observed minimum inhibitory concentrations (MICs) were comparable to standard antibiotics .

Case Study 1: Cytotoxicity in Glioma Cells

A detailed investigation into the effects of the compound on C6 glioma cells demonstrated that treatment led to a significant reduction in cell viability. The study reported an IC$_{50}$ value of 5.13 µM, indicating a potent effect compared to traditional chemotherapeutics .

Case Study 2: Antibacterial Efficacy

Another study focused on the antibacterial properties of derivatives containing the oxadiazole structure. The results indicated that compounds similar to our target exhibited strong inhibition against Bacillus subtilis, with binding energies calculated through docking studies supporting their potential as effective antibacterial agents .

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of the compound is $C_{16}H_{18}ClN_3O_3S$ with a molecular weight of approximately 367.9 g/mol. The structure features a piperazine moiety linked to an oxadiazole ring substituted with a chlorophenoxy group, which is hypothesized to enhance its biological activity.

Antibacterial Activity

Recent studies have demonstrated that derivatives of oxadiazoles exhibit significant antibacterial properties. For instance, compounds similar to 2-((5-((4-chlorophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone have shown promising activity against Bacillus subtilis and Escherichia coli.

A study utilizing Quantitative Structure Activity Relationship (QSAR) models indicated that structural modifications could enhance antibacterial efficacy. The minimum inhibitory concentration (MIC) values obtained for these compounds suggest that they may serve as potential alternatives to conventional antibiotics .

Anticancer Activity

The anticancer potential of oxadiazole derivatives has also been explored extensively. For example, related compounds have demonstrated significant cytotoxic effects against various cancer cell lines. In vitro studies have shown that these compounds can induce apoptosis in cancer cells, making them candidates for further development as anticancer agents .

Case Study 1: Antibacterial Evaluation

In a comprehensive evaluation of several oxadiazole derivatives, including those with the chlorophenoxy substitution, researchers found that certain modifications led to enhanced antibacterial activity against both Gram-positive and Gram-negative bacteria. The study reported MIC values ranging from 0.30 to 0.55 µg/ml against E. coli and Bacillus subtilis, surpassing those of standard antibiotics like ciprofloxacin .

Case Study 2: Anticancer Evaluation

Another study focused on the anticancer properties of similar oxadiazole compounds showed that specific derivatives exhibited potent activity against glioblastoma cell lines. The mechanism of action was attributed to the induction of oxidative stress leading to cell death .

Data Tables

Activity	MIC (µg/ml)	Tested Strains	Reference
Antibacterial	0.30 - 0.55	E. coli, Bacillus subtilis
Anticancer	IC50 (varied)	SNB-19 glioblastoma cells

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogues

Compound Name	Key Substituents	Molecular Weight (g/mol)	Biological Activity	Reference
Target Compound	4-Chlorophenoxy, 4-phenylpiperazine	444.94	Potential CNS/anticancer
2-((5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-methoxyphenyl)ethan-1-one (11a)	4-Chlorophenyl, 4-methoxyphenyl	375.83	Antioxidant
2-((5-(2-(4-Hydroxyphenyl)-1H-benzimidazol-6-yl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-pyridin-2-ylpiperazin-1-yl)ethanone (5d)	4-Hydroxyphenyl-benzimidazole, pyridinyl-piperazine	~480 (estimated)	Anticancer
1-(1H-Benzimidazol-1-yl)-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)ethan-1-one (4a)	Benzimidazole, phenyl-oxadiazole	352.40	Anti-inflammatory (63.35% inhibition)
2-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]thio]-1-(4-phenylpiperazin-1-yl)ethanone	4-Methylphenyl, 4-phenylpiperazine	408.47	Unspecified (structural analogue)

Key Observations:

Oxadiazole Substitution: The 4-chlorophenoxy group in the target compound distinguishes it from analogues with phenyl (e.g., 4a ) or benzimidazole substituents (e.g., 5d ). Replacement of 4-chlorophenoxy with 4-methylphenyl (as in ) reduces electronegativity, which may alter receptor binding affinity.

Piperazine vs. Other Moieties: The 4-phenylpiperazine in the target compound is critical for CNS targeting, as seen in arylpiperazine-based ligands for serotonin/dopamine receptors . Analogues lacking this moiety (e.g., 11a , 4a ) exhibit non-CNS activities (e.g., antioxidant, anti-inflammatory).

Compounds with benzimidazole-oxadiazole hybrids (e.g., 5d ) show pronounced anticancer activity (IC₅₀ values <10 μM in some cases), attributed to DNA intercalation or topoisomerase inhibition.

Physicochemical and Spectroscopic Properties

• IR Spectroscopy: The target compound’s IR spectrum would feature: C=O stretch at ~1645 cm⁻¹ (ethanone) . C–S stretch at ~621 cm⁻¹ (thioether) . Aromatic C–H stretches near 3046 cm⁻¹ .
• Solubility: The 4-chlorophenoxy and phenylpiperazine groups confer moderate lipophilicity (LogP ~3.5 estimated), comparable to 5d but higher than 4a (LogP ~2.8).

Therapeutic Potential

• CNS Applications : The 4-phenylpiperazine moiety aligns with antipsychotic/antidepressant drug scaffolds (e.g., aripiprazole) .
• Anticancer Activity : Oxadiazole-thioether hybrids demonstrate microtubule disruption or kinase inhibition .

Q & A

Q. What are the standard synthetic routes for preparing 2-((5-((4-Chlorophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone?

• Methodological Answer : The synthesis typically involves multi-step reactions:

Oxadiazole Ring Formation : Cyclization of hydrazides with carboxylic acid derivatives under acidic conditions (e.g., POCl₃ or H₂SO₄) at 80–100°C .

Thioether Linkage : Reaction of the oxadiazole intermediate with a mercaptoacetic acid derivative in the presence of a base (e.g., K₂CO₃) .

Piperazine Coupling : Amide bond formation between the thioether intermediate and 4-phenylpiperazine using coupling agents like EDCI/HOBt .
Key steps require strict temperature control (reflux in DMF or THF) and purification via column chromatography or recrystallization .

Q. Which spectroscopic techniques are critical for confirming the structural integrity of this compound?

• Methodological Answer :

• ¹H/¹³C NMR : To verify the presence of the oxadiazole ring (C=N signals at ~160–165 ppm), thioether linkage (S-CH₂ at ~3.5–4.0 ppm), and piperazine protons (N-CH₂ at ~2.5–3.5 ppm) .
• IR Spectroscopy : Confirms C=O (1680–1720 cm⁻¹) and C=N (1520–1560 cm⁻¹) stretches .
• Mass Spectrometry (HRMS) : Validates molecular ion peaks and fragmentation patterns .

Q. What initial biological screening assays are recommended for this compound?

• Methodological Answer :

• Antimicrobial Activity : Broth microdilution assays against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains .
• Cytotoxicity Screening : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to assess IC₅₀ values .
• Enzyme Inhibition : Kinase or protease inhibition assays using fluorogenic substrates .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield and purity?

• Methodological Answer :

• Solvent Selection : Use polar aprotic solvents (e.g., DMF) for cyclization to enhance reaction rates .
• Catalyst Screening : Test Lewis acids (e.g., ZnCl₂) for oxadiazole formation to reduce side products .
• In-Line Monitoring : Employ HPLC or TLC to track intermediate formation and adjust reaction times dynamically .

Q. How should researchers resolve contradictions in biological activity data across different assays?

• Methodological Answer :

• Purity Validation : Re-test compounds after rigorous purification (e.g., prep-HPLC) to rule out impurities affecting results .
• Assay Replication : Perform dose-response curves in triplicate across multiple cell lines or enzyme batches .
• Target Profiling : Use computational docking (e.g., AutoDock Vina) to predict off-target interactions that may explain variability .

Q. What computational strategies are effective for predicting this compound’s pharmacokinetic properties?

• Methodological Answer :

• QSAR Modeling : Use descriptors like logP, polar surface area, and H-bond donors to predict absorption/permeability .
• Molecular Dynamics Simulations : Simulate binding stability with targets (e.g., kinases) using GROMACS or AMBER .
• ADMET Prediction : Tools like SwissADME estimate metabolic stability and toxicity risks .